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Compound of Interest

Compound Name: 2,4-Difluoro-5-methoxyaniline

Cat. No.: B1319728

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2,4-Difluoro-5-
methoxyaniline (CAS No. 98446-51-6), a fluorinated aromatic amine used as a building block
in organic synthesis. Due to the limited availability of a complete Safety Data Sheet (SDS), this
guide synthesizes information from various sources and provides general safety protocols for
handling similar hazardous compounds. All personnel handling this substance should exercise
caution and adhere to strict safety procedures.

Chemical Identification and Properties

2,4-Difluoro-5-methoxyaniline is a substituted aniline with the molecular formula C7H7F2NO.
[1][2][3] Its structure features a benzene ring with two fluorine atoms, a methoxy group, and an
amine group.

Table 1: Chemical Identifiers
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Identifier

Value

Chemical Name

2,4-Difluoro-5-methoxyaniline

CAS Number

98446-51-6

Molecular Formula

C7H7F2NO

Molecular Weight 159.13 g/mol [1][2][3]
Synonyms S—fl‘r-ni-no—2,4—difluoroanisole, 4.,6-Difluoro-m-
anisidine
Table 2: Physicochemical Properties
Property Value
Appearance Data not available
Boiling Point Data not available
Melting Point Data not available
Solubility Data not available

Storage Temperature

2-8°C, inert atmosphere, keep in dark place[2]

Hazard Identification and Classification

While a complete GHS classification is not available, based on data for similar aromatic amines

and fluorinated compounds, 2,4-Difluoro-5-methoxyaniline should be handled as a

hazardous substance. The available information suggests the following hazards:

Table 3: GHS Hazard Statements
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Hazard Class Hazard Statement

Acute Toxicity, Oral H303: May be harmful if swallowed][3]

Acute Toxicity, Dermal H313: May be harmful in contact with skin[3]
Acute Toxicity, Inhalation H333: May be harmful if inhaled[3]

Note: This classification is based on limited data and may not be exhaustive. A full risk
assessment should be conducted before use.

Experimental Protocols: Safe Handling and
Emergency Procedures

Due to the lack of specific experimental protocols for 2,4-Difluoro-5-methoxyaniline, the
following general procedures for handling hazardous aromatic amines should be followed.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should guide the selection of appropriate PPE. The following
are minimum recommendations:

o Eye/Face Protection: Wear chemical safety goggles and a face shield.
o Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for integrity before
each use.

o Wear a lab coat, and consider a chemical-resistant apron for larger quantities.
o Closed-toe shoes are mandatory.

» Respiratory Protection: Use in a well-ventilated area, preferably a certified chemical fume
hood. If engineering controls are not sufficient, a NIOSH-approved respirator with
appropriate cartridges for organic vapors and particulates should be used.

Handling and Storage
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e Handling:

o

Avoid all personal contact, including inhalation of dust or vapors.

[¢]

Do not eat, drink, or smoke in the handling area.

[¢]

Wash hands thoroughly after handling.

[e]

Use the smallest quantity necessary for the experiment.
e Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]
o Store away from incompatible materials such as strong oxidizing agents and acids.

o Keep in a dark place.[2]

Spill and Exposure Procedures
« Spill:

o

Evacuate the area and prevent entry of unnecessary personnel.

[¢]

Wear appropriate PPE.

[¢]

For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.

[¢]

For large spills, contact environmental health and safety personnel.

[e]

Ventilate the area and wash the spill site after material pickup is complete.
o First Aid:

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.bldpharm.com/products/98446-51-6.html
https://www.bldpharm.com/products/98446-51-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting
upper and lower eyelids occasionally. Seek immediate medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Logical Workflows and Diagrams
Hierarchy of Controls for Safe Handling

This diagram illustrates the preferred order of control measures to minimize exposure to 2,4-
Difluoro-5-methoxyaniline.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1319728?utm_src=pdf-body
https://www.benchchem.com/product/b1319728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hierarchy of Controls
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:
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Caption: Hierarchy of controls for managing chemical hazards.

Experimental Workflow for Handling 2,4-Difluoro-5-
methoxyaniline
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This workflow outlines the key steps for safely conducting an experiment with this compound.
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Caption: General experimental workflow for hazardous chemicals.

Toxicological and Ecological Information

Table 4: Toxicological Data

Test Result

o No quantitative data available. May be harmful if
Acute Oral Toxicity I d.[3]
swallowed.

Acute D | Toxicit No quantitative data available. May be harmful
cute Dermal Toxicity , , ,
in contact with skin.[3]

) o No quantitative data available. May be harmful if
Acute Inhalation Toxicity

inhaled.[3]
Carcinogenicity No data available.
Mutagenicity No data available.
Teratogenicity No data available.
Table 5: Ecological Data

Test Result

Ecotoxicity No data available.
Persistence and Degradability No data available.
Bioaccumulative Potential No data available.
Mobility in Soil No data available.

Biological Signaling and Drug Development
Applications

Currently, there is no specific information in the public domain detailing the biological signaling
pathways directly modulated by 2,4-Difluoro-5-methoxyaniline or its direct application in drug
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development. As a fluorinated aromatic amine, it serves as a versatile chemical intermediate.
The introduction of fluorine and methoxy groups can modulate the physicochemical properties
of a lead compound, such as metabolic stability, lipophilicity, and binding affinity to biological
targets. Researchers may use this compound in the synthesis of novel molecules for screening
in various therapeutic areas.

Disclaimer

This document is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS) provided by the manufacturer. The information
provided is based on limited available data and general knowledge of similar chemical
compounds. Users are responsible for conducting their own risk assessments and
implementing appropriate safety measures. Always consult the most current SDS from the
supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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